ML 298 hydrochloride
Overview
Description
Selective inhibitor of phospholipase D2 (PLD2) (IC50 values are 355 and >20,000 nM for PLD2 and PLD1, respectively). Decreases invasive migration in U87-MG glioblastoma cells, without affecting cell viability.
Scientific Research Applications
Molecular Association in Aqueous Solutions
ML 298 hydrochloride exhibits significant behavior in hydration studies, showing changes in internal vibrations of solutes in aqueous solutions. These changes are indicative of its role in hydrogen bonding with water molecules, suggesting potential applications in understanding molecular interactions and hydration mechanisms (Amorim da Costa & Leite, 2001).
Genotoxic Impurity Analysis
This compound is crucial in the quantification of genotoxic impurities in pharmaceuticals. The development of Gas Chromatography-Mass Spectrometry (GCMS) methods for its analysis emphasizes its importance in ensuring the safety and efficacy of pharmaceutical compounds (Zate, Kothari & Lokhande, 2017).
Hydrogen Production
Research involving this compound contributes to advancements in hydrogen production technologies. Its role in the hydrolysis reactions for hydrogen generation positions it as a potential player in future energy production strategies (Ouyang et al., 2009).
Chemiluminescence Applications
The chemiluminescence properties of this compound are explored for the determination of certain drugs. This demonstrates its potential in developing sensitive analytical methods for pharmaceutical analysis (Huang & Chen, 2002).
Enthalpy of Formation Computations
This compound is used in the assessment of Gaussian-2 and density functional theories for computing enthalpies of formation. This highlights its relevance in theoretical and computational chemistry (Curtiss et al., 1997).
Ionic Interactions in Aqueous Solutions
Studies on this compound's ionic interactions in aqueous solutions at 298.15 K reveal insights into hydrophobic stacking interactions and cation-anion attractions. This research is significant for understanding solute-solvent interactions in solutions (Shaikh et al., 2015).
Micellar Liquid Chromatography
This compound plays a role in the development of micellar liquid chromatography methods for the separation and determination of drugs. This underscores its application in improving pharmaceutical analytical techniques (Youngvises, Liawruangrath & Liawruangrath, 2003).
properties
Molecular Formula |
C22H23F3N4O2.HCl |
|---|---|
Molecular Weight |
468.9 |
IUPAC Name |
3,4-difluoro-N-[2-[1-(3-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]decan-8-yl]ethyl]benzamide;hydrochloride |
InChI |
InChI=1S/C22H23F3N4O2.ClH/c23-16-2-1-3-17(13-16)29-14-27-21(31)22(29)6-9-28(10-7-22)11-8-26-20(30)15-4-5-18(24)19(25)12-15;/h1-5,12-13H,6-11,14H2,(H,26,30)(H,27,31);1H |
SMILES |
C1CN(CCC12C(=O)NCN2C3=CC(=CC=C3)F)CCNC(=O)C4=CC(=C(C=C4)F)F.Cl |
synonyms |
3,4-Difluoro-N-[2-[1-(3-fluorophenyl)-4-oxo-1,3,8-triazaspiro[4.5]dec-8-yl]ethyl]benzamide hydrochloride |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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